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Compound of Interest

Compound Name: ARN5187

Cat. No.: B12420299

For Researchers, Scientists, and Drug Development Professionals

Abstract

ARNb5187 is a potent and selective lysosomotropic dual inhibitor of REV-ERB[3 and autophagy,
making it a valuable tool in cancer research and the study of circadian rhythms.[1][2][3] Proper
preparation of ARN5187 stock solutions is critical for obtaining accurate and reproducible
experimental results. This document provides detailed protocols for the preparation, storage,
and handling of ARN5187 stock solutions for both in vitro and in vivo research applications.

Chemical and Physical Properties

A summary of the key physicochemical properties of ARN5187 is presented in the table below.
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Property Value

Molecular Formula C24H32FNsO

Molecular Weight 397.53 g/mol [1]

CAS Number 1287451-26-6[1]

Appearance Solid powder[4]

Solubility Soluble in DMSO; Insoluble in water[4]
Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]
Storage (in Solvent) -80°C for 6 months; -20°C for 1 month[1]

Mechanism of Action: Dual Inhibition of REV-ERBf
and Autophagy

ARNb5187 exerts its biological effects through a dual mechanism of action. It acts as a ligand
for REV-ERBJ, inhibiting its transcriptional regulation activity.[1][2] Concurrently, it disrupts
lysosomal function, leading to the inhibition of autophagy at a late stage.[3] This combined
action results in increased expression of REV-ERB target genes such as BMAL1, PER1, and
PEPCK, and induces apoptosis in cancer cells.[2][3]
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ARNS5187 dual inhibitory signaling pathway.

Experimental Protocols
Preparation of ARN5187 Stock Solution for In Vitro
Experiments

This protocol describes the preparation of a 10 mM stock solution of ARN5187 in dimethyl
sulfoxide (DMSO).

Materials:

ARN5187 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate ARN5187: Allow the vial of ARN5187 powder to equilibrate to room temperature
before opening to prevent condensation.

o Weigh ARN5187: Carefully weigh the desired amount of ARN5187 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.975 mg of ARN5187 (Molecular Weight = 397.53 g/mol ).

» Dissolve in DMSO: Add the appropriate volume of DMSO to the ARN5187 powder. For a 10
mM stock solution, if you weighed 3.975 mg, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly until the ARN5187 is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in
dissolution if necessary.
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« Aligquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.[1] Stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.
[1]
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Workflow for preparing ARN5187 stock solution.

Preparation of Working Solutions from Stock

For cell-based assays, the concentrated DMSO stock solution must be further diluted in the
appropriate cell culture medium to the final desired working concentration.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

» Prepare fresh working solutions from the frozen stock for each experiment to ensure
consistency.

Procedure:
e Thaw a single aliquot of the ARN5187 stock solution at room temperature.

» Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentration. For example, to prepare a 10 pM working solution from a 10 mM stock,
you can perform a 1:1000 dilution (e.g., add 1 pL of 10 mM stock to 999 pL of cell culture
medium).

e Mix the working solution thoroughly by gentle pipetting or inversion before adding to the
cells.

Safety Precautions

« Handle ARN5187 powder in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

By following these guidelines, researchers can ensure the accurate and consistent preparation
of ARN5187 stock solutions, leading to reliable and reproducible results in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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